Cas no 114687-52-4 (Benz[a]anthracene-1,7,12(4H)-trione,4a,5,6,12b-tetrahydro-4a,8-dihydroxy-3-methyl-, (4aR,12bS)-rel-(+)-)

• Product Name: Benz[a]anthracene-1,7,12(4H)-trione,4a,5,6,12b-tetrahydro-4a,8-dihydroxy-3-methyl-, (4aR,12bS)-rel-(+)-
• CAS No: 114687-52-4
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 223895
• PubChem ID: 130757
• Update Time: 2025-04-19

Benz[a]anthracene-1,7,12(4H)-trione,4a,5,6,12b-tetrahydro-4a,8-dihydroxy-3-methyl-, (4aR,12bS)-rel-(+)- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-1,7,12(4H)-trione,4a,5,6,12b-tetrahydro-4a,8-dihydroxy-3-methyl-, (4aR,12bS)-rel-(+)-
• (4aS,12bR)-4a,8-dihydroxy-3-methyl-4,5,6,12b-tetrahydrobenzo[a]anthracene-1,7,12-trione
• CHEMBL4853561
• Antibiotic SF 2315A
• 4a,8-Dihydroxy-3-methyl-4a,5,6,12b-tetrahydrotetraphene-1,7,12(4H)-trione
• 114687-52-4
• SF2315A
• cis-(+)-4a,5,6,12b-Tetrahydro-4a,8-dihydroxy-3-methylbenz(a)anthracene-1,7,12(4H)-trione
• DTXSID70921455
• Benz(a)anthracene-1,7,12(4H)-trione, 4a,5,6,12b-tetrahydro-4a,8-dihydroxy-3-methyl-, cis-(+)-
• SF-2315 A
• 4a,5,6,12b-tetrahydro-4a,8-dihydroxy-3-methylbenz(a)anthracen-1,7,12(4H)-trione
• SF 2315A

• Inchi： 1S/C19H16O5/c1-9-7-13(21)16-15-11(5-6-19(16,24)8-9)17(22)14-10(18(15)23)3-2-4-12(14)20/h2-4,7,16,20,24H,5-6,8H2,1H3/t16-,19+/m1/s1
• InChI Key： URTQKYFPDHWPGU-APWZRJJASA-N
• SMILES： O[C@@]12CC(C)=CC([C@@H]1C1C(C3C=CC=C(C=3C(C=1CC2)=O)O)=O)=O

Computed Properties

• Exact Mass: 324.099774
• Monoisotopic Mass: 324.099774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7
• XLogP3: 1.5

Experimental Properties

• Density: 1.48
• Boiling Point: 613.5°C at 760 mmHg
• Flash Point: 338.8°C
• Refractive Index: 1.687

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds